![molecular formula C11H11ClN2S B1452186 5-[(3-Chlorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine CAS No. 1155998-38-1](/img/structure/B1452186.png)
5-[(3-Chlorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine
Overview
Description
5-[(3-Chlorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine (5-CPMT) is a heterocyclic organic compound that belongs to the class of thiazole amines. It is a versatile compound and has a wide range of applications in the fields of organic synthesis and medicinal chemistry. 5-CPMT is a key intermediate in the synthesis of various pharmaceuticals, including thiazolidinones, piperazines, and sulfonamides. It is also used as a ligand in coordination chemistry and as a precursor for the synthesis of other heterocyclic compounds.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
- Building Block for Heterocycles Synthesis : The chemistry of compounds related to "5-[(3-Chlorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine" is valuable for synthesizing a wide range of heterocyclic compounds, such as pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. These heterocycles have applications in dyes and various pharmacological agents. The unique reactivity of such compounds offers mild reaction conditions for generating versatile products from a wide range of precursors, including amines, α-aminocarboxylic acids, and phenols (Gomaa & Ali, 2020).
Pharmacological Applications
- Antioxidant and Anti-inflammatory Agents : Research on benzofused thiazole derivatives, which can be synthesized from compounds structurally similar to "this compound", shows potential for antioxidant and anti-inflammatory activities. These derivatives have been evaluated for in vitro antioxidant and anti-inflammatory activities, highlighting the therapeutic potential of such compounds (Raut et al., 2020).
Biological Activities of Thiazolidines
- Diverse Pharmacological Properties : Thiazolidine motifs, into which "this compound" could potentially be transformed, are present in a variety of natural and bioactive compounds. These motifs exhibit anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activities. The incorporation of sulfur in these compounds enhances their pharmacological properties, making them valuable in the synthesis of organic combinations with varied biological responses (Sahiba et al., 2020).
Mechanism of Action
Target of action
Thiazoles and chlorophenyl compounds are often found in various biologically active compounds, including antimicrobial, antifungal, and antitumor drugs . .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Thiazoles and chlorophenyl compounds can have a wide range of ADME properties .
properties
IUPAC Name |
5-[(3-chlorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2S/c1-7-10(15-11(13)14-7)6-8-3-2-4-9(12)5-8/h2-5H,6H2,1H3,(H2,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLWZUFNTMRYGMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)N)CC2=CC(=CC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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